Ethyl {[7-(3-bromobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetate
Ethyl {[7-(3-bromobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetate
Brand Name:
Vulcanchem
CAS No.:
328072-34-0
VCID:
VC0415562
InChI:
InChI=1S/C17H17BrN4O4S/c1-3-26-12(23)9-27-17-19-14-13(15(24)20-16(25)21(14)2)22(17)8-10-5-4-6-11(18)7-10/h4-7H,3,8-9H2,1-2H3,(H,20,24,25)
SMILES:
CCOC(=O)CSC1=NC2=C(N1CC3=CC(=CC=C3)Br)C(=O)NC(=O)N2C
Molecular Formula:
C17H17BrN4O4S
Molecular Weight:
453.3g/mol
Ethyl {[7-(3-bromobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetate
CAS No.: 328072-34-0
Main Products
VCID: VC0415562
Molecular Formula: C17H17BrN4O4S
Molecular Weight: 453.3g/mol
![Ethyl {[7-(3-bromobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetate - 328072-34-0](/images/no_structure.jpg)
| CAS No. | 328072-34-0 |
|---|---|
| Product Name | Ethyl {[7-(3-bromobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetate |
| Molecular Formula | C17H17BrN4O4S |
| Molecular Weight | 453.3g/mol |
| IUPAC Name | ethyl 2-[7-[(3-bromophenyl)methyl]-3-methyl-2,6-dioxopurin-8-yl]sulfanylacetate |
| Standard InChI | InChI=1S/C17H17BrN4O4S/c1-3-26-12(23)9-27-17-19-14-13(15(24)20-16(25)21(14)2)22(17)8-10-5-4-6-11(18)7-10/h4-7H,3,8-9H2,1-2H3,(H,20,24,25) |
| Standard InChIKey | XZDVDWCNSCLJFH-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CSC1=NC2=C(N1CC3=CC(=CC=C3)Br)C(=O)NC(=O)N2C |
| Canonical SMILES | CCOC(=O)CSC1=NC2=C(N1CC3=CC(=CC=C3)Br)C(=O)NC(=O)N2C |
| PubChem Compound | 1000384 |
| Last Modified | Nov 11 2021 |
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